Cas no 898457-38-0 (ethyl 2-1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 898457-38-0
• MF: C₂₆H₂₅N₅O₅
• MW: 487.507205724716
• CID: 5842931
• Update Time: 2025-10-29

ethyl 2-1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4,7,8-trimethyl-1,3-dioxo-6-(4-phenoxyphenyl)purino[7,8-a]imidazol-2-yl]acetate
• ethyl 2-1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C26H25N5O5/c1-5-35-21(32)15-29-24(33)22-23(28(4)26(29)34)27-25-30(16(2)17(3)31(22)25)18-11-13-20(14-12-18)36-19-9-7-6-8-10-19/h6-14H,5,15H2,1-4H3
• InChI Key： LMQWHUJAQKTGMF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(=C([H])C=3[H])OC3C([H])=C([H])C([H])=C([H])C=3[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on ethyl 2-1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Introduction to Ethyl 2-(1,6,7-Trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 898457-38-0)

Ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 898457-38-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₆H₂₅N₅O₅, and it has a molecular weight of approximately 479.50 g/mol.

The structure of ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate is composed of a central imidazopurine core with several substituents that contribute to its unique properties. The presence of the ethyl acetate group at the C-3 position and the phenoxyphenyl moiety at the C-8 position are particularly noteworthy. These functional groups not only enhance the compound's solubility and stability but also play a crucial role in its biological activity.

Recent studies have focused on the biological activities of this compound. Research has shown that ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate exhibits potent antiproliferative effects against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells (MCF-7), colon cancer cells (HT-29), and lung cancer cells (A549). The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase.

In addition to its antiproliferative properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic properties of this compound have also been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as a drug candidate.

In terms of synthesis, ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. The synthesis route is well-documented in the literature and can be optimized for large-scale production.

The safety profile of this compound is an important consideration for its potential therapeutic applications. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses with minimal side effects. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-y)acetate (CAS No. 898457-38-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.